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Abstract: Tetrabutylammonium hydroxide (TBAH) is a potent, sterically hindered organic base

with significant utility in organic chemistry. Its unique solubility in organic solvents distinguishes

it from traditional inorganic bases, enabling its use in a wide range of applications, most notably

as a strong base and a phase-transfer catalyst. This guide provides an in-depth overview of

TBAH's properties, core applications, and detailed experimental protocols for researchers,

scientists, and professionals in drug development.

Introduction to Tetrabutylammonium Hydroxide
(TBAH)
Tetrabutylammonium hydroxide, with the chemical formula (C₄H₉)₄NOH, is a quaternary

ammonium salt.[1] It is characterized by a central nitrogen atom bonded to four butyl groups,

creating a bulky, lipophilic cation, and is paired with a hydroxide anion.[2] This structure imparts

unique solubility in both water and many polar organic solvents, a critical feature for its role in

organic synthesis.[1][2] Unlike inorganic bases such as NaOH or KOH, TBAH's solubility in

organic media allows for homogeneous reaction conditions or its effective use as a phase-

transfer catalyst, facilitating reactions between reactants in immiscible phases.[1][2] It is

typically supplied as an aqueous or alcoholic solution at various concentrations.[1][3]
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The physical and chemical properties of TBAH are central to its application in synthesis. The

bulky tetrabutylammonium cation limits the ion-pairing ability of the hydroxide ion, rendering it a

highly reactive, "naked" base in organic solvents. Key properties are summarized below.

Property Value References

CAS Number 2052-49-5 [1][2]

Molecular Formula C₁₆H₃₇NO [1][4]

Molar Mass 259.47 g/mol [1][3]

Appearance
Colorless to light yellow

solution
[2][3]

Solubility
Soluble in water, methanol,

and most organic solvents.
[1][4][5]

pH (10% solution) ~14 [3][4]

Melting Point 27-30 °C (for solid hydrate) [4][5]

Decomposition

Prone to Hofmann elimination

at elevated temperatures,

yielding tributylamine and 1-

butene.

[1][3][6]

Core Applications in Organic Synthesis
TBAH is a versatile reagent employed in a variety of transformations where a strong, organic-

soluble base is required.

Phase-Transfer Catalysis (PTC)
One of the primary applications of TBAH is as a phase-transfer catalyst.[2] In PTC, a reactant

is transferred from one phase (typically aqueous) into another (typically organic) where the

reaction occurs. The TBAH cation forms an ion pair with the hydroxide anion, shuttling it into

the organic phase. This allows the hydroxide to act as a base, deprotonating substrates that

are soluble in the organic layer. This technique enhances reaction rates and yields by bringing

otherwise immiscible reactants together.[2][7]
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The mechanism involves the deprotonation of a substrate at the interface or in the organic

phase, followed by reaction.[8] This is particularly useful for alkylations, eliminations, and the

generation of reactive intermediates like carbenes.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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